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Compound of Interest

Compound Name: p-Heptanoylbiphenyl

Cat. No.: B1330013

In-Depth Technical Guide to 4-
Heptanoylbiphenyl
For Researchers, Scientists, and Drug Development Professionals

CAS Number: 59662-27-0

This technical guide provides a comprehensive overview of 4-heptanoylbiphenyl, a biphenyl
derivative with applications in materials science and as a synthetic intermediate. This document
is intended for researchers, scientists, and professionals in drug development who require
detailed technical information.

Chemical and Physical Properties

4-Heptanoylbiphenyl, also known as p-heptanoylbiphenyl, is a solid organic compound. Its
fundamental properties are summarized in the table below.
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Property Value Reference
CAS Number 59662-27-0 [1]
Molecular Formula C19H220 [1][2]
Molecular Weight 266.38 g/mol [11[2]
Melting Point 85.0t0 88.0 °C [1]

Physical Form Solid [2]

Purity >95% [2]

Safety Data Sheet Summary

A complete, verified safety data sheet (SDS) for 4-heptanoylbiphenyl is not readily available in
public databases. However, based on data for structurally similar compounds and general
chemical safety principles, the following precautions are advised. A full risk assessment should
be conducted before handling.

Hazard Category Precautionary Statements

The toxicological properties have not been
Acute Toxicity thoroughly investigated. Handle with care and

avoid ingestion, inhalation, and skin contact.

) ) o May cause skin irritation. Wear protective gloves
Skin Corrosion/Irritation )
and clothing.

May cause eye irritation. Wear safety glasses or

Eye Damage/Irritation
goggles.

_ o Avoid inhaling dust or powder. Handle in a well-
Respiratory Sensitization ) . . .
ventilated area or with respiratory protection.

) No specific data is available. Avoid release into
Environmental Hazards ]
the environment.

First Aid Measures:
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In case of skin contact: Wash with plenty of soap and water.

In case of eye contact: Rinse cautiously with water for several minutes.

If inhaled: Move person into fresh air.

If swallowed: Rinse mouth. Do NOT induce vomiting. Seek medical attention.

Synthesis and Experimental Protocols

While a specific, detailed experimental protocol for the synthesis of 4-heptanoylbiphenyl is not
extensively published, its structure strongly suggests a Friedel-Crafts acylation of biphenyl with
heptanoyl chloride as the most probable synthetic route.

Proposed Synthetic Pathway: Friedel-Crafts Acylation

The reaction involves the electrophilic aromatic substitution of biphenyl with an acylium ion
generated from heptanoyl chloride in the presence of a Lewis acid catalyst, such as aluminum
chloride (AICIs).

Caption: Proposed synthesis of 4-heptanoylbiphenyl via Friedel-Crafts acylation.

General Experimental Protocol for Friedel-Crafts
Acylation

e Reaction Setup: In a dry, three-necked flask equipped with a reflux condenser, a dropping
funnel, and a magnetic stirrer, add biphenyl and a suitable inert solvent (e.g.,
dichloromethane or nitrobenzene).

o Catalyst Addition: Cool the mixture in an ice bath and slowly add the Lewis acid catalyst
(e.g., aluminum chloride) portion-wise while stirring.

» Acylating Agent Addition: Add heptanoyl chloride dropwise from the dropping funnel to the
reaction mixture. The temperature should be maintained during the addition.

o Reaction: After the addition is complete, allow the reaction mixture to stir at room
temperature or heat to reflux for a specified time to ensure the completion of the reaction.
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Monitor the reaction progress using an appropriate analytical technique such as Thin Layer
Chromatography (TLC).

o Work-up: Quench the reaction by carefully pouring the mixture into a beaker containing ice
and concentrated hydrochloric acid. This will hydrolyze the aluminum chloride complex.

o Extraction and Purification: Separate the organic layer and wash it with water, a dilute
sodium bicarbonate solution, and brine. Dry the organic layer over an anhydrous drying
agent (e.g., sodium sulfate), filter, and concentrate the solvent under reduced pressure. The
crude product can be purified by recrystallization or column chromatography.

Applications and Research Interest
Intermediate in Liquid Crystal Synthesis

The primary application of 4-heptanoylbiphenyl appears to be as a synthetic intermediate in the
production of liquid crystals. The biphenyl core is a common structural motif in liquid crystalline
materials. The heptanoyl group can be further modified, for instance, reduced to a heptyl group,
to produce compounds like 4-heptyl-4'-cyanobiphenyl, a component in some liquid crystal
mixtures. The alkyl chain length is a critical determinant of the mesophase properties of the
final liquid crystal.

Potential in Drug Development and Pharmacological
Research

While there is currently limited public information on the direct pharmacological activity of 4-
heptanoylbiphenyl, the biphenyl scaffold is present in numerous biologically active molecules.
Biphenyl derivatives have been investigated for a wide range of therapeutic applications.
Therefore, 4-heptanoylbiphenyl could serve as a precursor or building block for the synthesis of
novel drug candidates. Further research would be required to explore any potential biological
activity.

Logical Workflow for Characterization

The following diagram illustrates a typical workflow for the characterization of a newly
synthesized batch of 4-heptanoylbiphenyl.
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Caption: Standard workflow for the synthesis and characterization of 4-heptanoylbiphenyl.

Need Custom Synthesis?

BenchChem offers custom synthesis for rare earth carbides and specific isotopiclabeling.

Email: info@benchchem.com or Request Quote Online.
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 To cite this document: BenchChem. [4-heptanoylbiphenyl CAS number and safety data
sheet]. BenchChem, [2025]. [Online PDF]. Available at:
[https://www.benchchem.com/product/b1330013#4-heptanoylbiphenyl-cas-number-and-
safety-data-sheet]

Disclaimer & Data Validity:

The information provided in this document is for Research Use Only (RUO) and is strictly not
intended for diagnostic or therapeutic procedures. While BenchChem strives to provide
accurate protocols, we make no warranties, express or implied, regarding the fitness of this
product for every specific experimental setup.

Technical Support:The protocols provided are for reference purposes. Unsure if this reagent
suits your experiment? [Contact our Ph.D. Support Team for a compatibility check]

Need Industrial/Bulk Grade? Request Custom Synthesis Quote

BenchChem contact

Address: 3281 E Guasti Rd
Our mission is to be the trusted global source of Hastt

essential and advanced chemicals, empowering Ontario, CA 91761, United States

scientists and researchers to drive progress in science Phone: (601) 213-4426

and industry. Email: info@benchchem.com
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